Cas no 2172560-44-8 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-iodobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-iodobenzoic acid
• CAS No: 2172560-44-8
• MF: C₂₆H₁₉IN₂O₅
• MW: 566.343939065933
• CID: 6406320
• PubChem ID: 165606907
• Update Time: 2025-10-28

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-iodobenzoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-5-iodobenzoic acid
• EN300-1550376
• 2172560-44-8

• Inchi： 1S/C26H19IN2O5/c27-16-11-12-23(21(14-16)25(31)32)29-24(30)10-5-13-28-26(33)34-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-9,11-12,14,22H,13,15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： XGIYOZKMRWTGPN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 566.03387g/mol
• Monoisotopic Mass: 566.03387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-iodobenzoic acid

Compound CAS No. 2172560-44-8: 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-iodobenzoic Acid

The compound with CAS number 2172560-44-8, named as 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-iodobenzoic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butynamide moiety, and an iodobenzoic acid core. The combination of these functional groups makes it a versatile building block for various chemical transformations and molecular constructions.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under mild conditions while being easily removable under specific acidic or enzymatic conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a butynamide moiety. The presence of the butynamide group introduces rigidity and potential for conjugation, making it suitable for applications in supramolecular chemistry and drug design. The iodine atom at the benzoic acid core adds reactivity and serves as a handle for further functionalization through coupling reactions or cross-coupling processes.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound using a combination of coupling reactions and protecting group strategies. For instance, the use of palladium-catalyzed cross-coupling reactions has facilitated the incorporation of the iodobenzoic acid moiety into complex structures. Additionally, the application of click chemistry principles has enhanced the versatility of the butynamide group in constructing bioactive molecules.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas. Its structure allows for the modulation of pharmacokinetic properties and bioavailability, making it an attractive candidate for developing small-molecule inhibitors or modulators. Furthermore, its use in peptide-based drug delivery systems has been explored, leveraging the Fmoc group's protective properties during synthesis while enabling controlled release upon deprotection.

From a materials science perspective, this compound has been investigated as a precursor for advanced materials such as stimuli-responsive polymers and self-healing materials. The combination of rigid and reactive groups within its structure provides opportunities for designing materials with tailored mechanical and electronic properties.

In conclusion, CAS No. 2172560-44-8 represents a cutting-edge molecule with multifaceted applications across diverse fields. Its unique structure, derived from advanced synthetic techniques, positions it as a valuable tool in modern chemical research and development.